N-[5-(2,4-dichlorobenzyl)-1,3-thiazol-2-yl]-3-(5-methyl-2-furyl)propanamide

• IUPAC Name: N-[5-[(2,4-dichlorophenyl)methyl]-1,3-thiazol-2-yl]-3-(5-methylfuran-2-yl)propanamide
• InChI: InChI=1S/C18H16Cl2N2O2S/c1-11-2-5-14(24-11)6-7-17(23)22-18-21-10-15(25-18)8-12-3-4-13(19)9-16(12)20/h2-5,9-10H,6-8H2,1H3,(H,21,22,23)
• InChI Key: SWWQBTCJBVTXJR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)CCC(=O)NC2=NC=C(S2)CC3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C18H16Cl2N2O2S
• Molecular Weight: 395.3 g/mol

Description

N-[5-(2,4-dichlorobenzyl)-1,3-thiazol-2-yl]-3-(5-methyl-2-furyl)propanamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as "DCPTA" and is a thiazolylamide derivative.

Mechanism of Action

The mechanism of action of DCPTA involves its interaction with the α7nAChR. DCPTA binds to the allosteric site of the α7nAChR, which is a site on the receptor that is distinct from the site where the neurotransmitter acetylcholine binds. Binding of DCPTA to the allosteric site of the α7nAChR enhances the activity of the receptor, leading to increased calcium influx into the cell and improved cognitive function and memory.
Biochemical and Physiological Effects:
DCPTA has been found to have several biochemical and physiological effects. DCPTA has been shown to enhance the activity of the α7nAChR, leading to increased calcium influx into the cell and improved cognitive function and memory. DCPTA has also been found to have anti-inflammatory effects, which may be beneficial in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of DCPTA is its selectivity for the α7nAChR. DCPTA has been found to be highly selective for the α7nAChR, which reduces the risk of off-target effects. However, one of the limitations of DCPTA is its poor solubility in water, which can make it difficult to work with in lab experiments.

Future Directions

There are several future directions for the research on DCPTA. One potential direction is the development of DCPTA analogs with improved solubility and potency. Another potential direction is the investigation of the effects of DCPTA on other neurotransmitter systems and receptors. Additionally, the potential therapeutic applications of DCPTA in the treatment of cognitive disorders and inflammatory diseases should be further explored.

Synthesis Methods

DCPTA can be synthesized using a multi-step process. The first step involves the reaction of 2,4-dichlorobenzylamine with 2-bromoacetic acid to produce 2-(2,4-dichlorobenzyl)acetic acid. The second step involves the reaction of 2-(2,4-dichlorobenzyl)acetic acid with thiosemicarbazide to produce N-[5-(2,4-dichlorobenzyl)-1,3-thiazol-2-yl]thiourea. The final step involves the reaction of N-[5-(2,4-dichlorobenzyl)-1,3-thiazol-2-yl]thiourea with 5-methyl-2-furfural to produce DCPTA.

Scientific Research Applications

DCPTA has been extensively studied for its potential applications in various fields of scientific research. One of the most promising applications of DCPTA is in the field of neuroscience. DCPTA has been found to be a selective positive allosteric modulator of the α7 nicotinic acetylcholine receptor (α7nAChR), which is a ligand-gated ion channel that plays a crucial role in cognitive function and memory. DCPTA has been shown to enhance the activity of α7nAChR, which can lead to improved cognitive function and memory.